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Compound of Interest

Compound Name: (R)-(+)-Citronellic acid

Cat. No.: B100766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for (R)-(+)-Citronellic acid. Due to the limited availability of experimentally determined

thermochemical properties specific to the (R)-(+)-enantiomer, this document primarily presents

data for the broader "citronellic acid" and outlines generalized experimental protocols.

Additionally, this guide details the known biosynthetic and degradation pathways involving

citronellic acid, offering critical insights for researchers in metabolic engineering and drug

development.

Thermochemical Data
The following tables summarize the available thermochemical and physical property data for

citronellic acid. It is important to note that much of the quantitative thermochemical data is not

specified for the (R)-(+)-enantiomer and may be based on theoretical calculations rather than

direct experimental measurement.

Table 1: Thermochemical Properties of Citronellic Acid
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Property Value Units Notes

Standard Gibbs Free

Energy of Formation
-163.19 kJ/mol

Not specified for (R)-

(+)-enantiomer.[1]

Standard Enthalpy of

Formation
-412.39 kJ/mol

Not specified for (R)-

(+)-enantiomer.[1]

Table 2: Physical Properties of (R)-(+)-Citronellic Acid and Citronellic Acid

Property Value Units Compound

Molecular Formula C₁₀H₁₈O₂ - (R)-(+)-Citronellic acid

Molecular Weight 170.25 g/mol (R)-(+)-Citronellic acid

Boiling Point 119 °C at 3 mmHg - (R)-(+)-Citronellic acid

Density 0.926 g/mL at 25 °C - (R)-(+)-Citronellic acid

Boiling Point
121-122 °C at 1

mmHg
- Citronellic acid[2]

Density 0.923 g/mL at 25 °C - Citronellic acid[2]

Experimental Protocols
Detailed experimental protocols for the determination of thermochemical data for (R)-(+)-
Citronellic acid are not readily available in the scientific literature. Therefore, this section

provides generalized methodologies for key experiments based on standard practices for

similar organic liquid compounds.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of combustion of liquid (R)-(+)-Citronellic acid can be determined using

a static-bomb calorimeter.

Methodology:
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Sample Preparation: A precisely weighed sample (typically 0.5-1.0 g) of high-purity (R)-(+)-
Citronellic acid is placed in a crucible within the bomb calorimeter. A known length of

ignition wire is positioned to be in contact with the sample.

Bomb Sealing and Pressurization: The bomb is sealed and purged with oxygen to remove

atmospheric nitrogen. It is then filled with pure oxygen to a pressure of approximately 30

atm. A small, known amount of distilled water is added to the bomb to ensure that the water

formed during combustion is in its liquid state.

Calorimeter Assembly: The sealed bomb is placed in a calorimeter bucket containing a

precisely measured volume of water. The calorimeter is then assembled with a stirrer and a

high-precision thermometer.

Temperature Equilibration and Ignition: The water in the calorimeter is stirred until a constant

initial temperature is reached. The sample is then ignited by passing an electric current

through the ignition wire.

Temperature Monitoring: The temperature of the water in the calorimeter is recorded at

regular intervals until a maximum temperature is reached and then begins to cool.

Data Analysis: The heat capacity of the calorimeter system is determined by combusting a

standard substance with a known enthalpy of combustion, such as benzoic acid. The heat

released by the combustion of the (R)-(+)-Citronellic acid sample is then calculated from

the observed temperature rise and the heat capacity of the calorimeter. Corrections are

applied for the heat of ignition and the formation of nitric acid from any residual nitrogen. The

standard enthalpy of combustion is then calculated from the heat released and the molar

mass of the sample.

Determination of Heat Capacity via Differential Scanning
Calorimetry (DSC)
The heat capacity of liquid (R)-(+)-Citronellic acid can be measured as a function of

temperature using a differential scanning calorimeter.
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Instrument Calibration: The DSC instrument is calibrated for temperature and heat flow using

standard reference materials with known melting points and enthalpies of fusion.

Sample Preparation: A small, accurately weighed sample of (R)-(+)-Citronellic acid
(typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum

pan is used as a reference.

Measurement Program: The sample and reference pans are placed in the DSC cell. A

temperature program is initiated, which involves heating the sample at a constant rate (e.g.,

10 K/min) over the desired temperature range.

Data Acquisition: The instrument measures the difference in heat flow required to maintain

the sample and reference at the same temperature as they are heated.

Heat Capacity Calculation: The heat capacity of the sample is determined by comparing its

heat flow curve to that of a standard material with a known heat capacity, such as sapphire,

measured under the same experimental conditions. This comparison allows for the

calculation of the specific heat capacity of (R)-(+)-Citronellic acid at different temperatures.

Signaling and Metabolic Pathways
(R)-(+)-Citronellic acid is involved in several biological pathways, including its biosynthesis in

yeast and its degradation by bacteria. Understanding these pathways is crucial for applications

in metabolic engineering and bioremediation.

Biosynthesis of Citronellic Acid in Saccharomyces
cerevisiae
Saccharomyces cerevisiae can be engineered to produce citronellic acid from geraniol. The

pathway involves the oxidation of geraniol to geranial, followed by the reduction of geranial to

citronellal, and finally the oxidation of citronellal to citronellic acid.

Geraniol GeranialAlcohol Dehydrogenase CitronellalEne-reductase Activity (R)-(+)-Citronellic AcidAldehyde Dehydrogenase
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Caption: Biosynthesis pathway of (R)-(+)-Citronellic Acid in engineered S. cerevisiae.

Degradation of Citronellic Acid in Pseudomonas species
Pseudomonas species are capable of utilizing citronellol and citronellic acid as a carbon

source. The degradation pathway involves the activation of citronellic acid to its coenzyme A

(CoA) thioester, followed by a series of enzymatic reactions.
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Caption: Degradation pathway of (R)-(+)-Citronellic Acid in Pseudomonas species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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